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Compound of Interest

Compound Name:
N-hydroxyfuran-2-

carboximidamide hydrochloride

Cat. No.: B11718933

Get Quote

The query for "Furan-2-amidoxime HCl" leads to a nuanced discussion of chemical

nomenclature. While "amidoxime" refers to a specific functional group (a hydroxylated

amidine), this exact name is not commonly associated with a commercially available or

extensively documented starting material. The chemically precise and widely recognized

analogue is Furan-2-carboxamidine hydrochloride, also known as 2-Furancarboximidamide

HCl. This guide will focus on this definitive compound, providing a technical framework for its

synthesis, characterization, and potential applications in drug discovery.

The strategic value of this molecule lies in the convergence of two powerful medicinal

chemistry motifs: the furan scaffold and the amidine functional group. The furan ring is a five-

membered aromatic heterocycle that is considered a "privileged scaffold".[1] It frequently

serves as a bioisosteric replacement for phenyl rings, offering a similar spatial arrangement but

with distinct electronic properties, polarity, and metabolic profile.[2] The amidine group, a strong

base at physiological pH, is a key pharmacophore capable of forming strong hydrogen bond

interactions with biological targets. Furan-2-carboxamidine hydrochloride therefore represents

a versatile building block for developing novel therapeutics.
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The fundamental properties of Furan-2-carboxamidine hydrochloride are summarized below,

providing essential data for experimental design and computational modeling.

Property Value Source(s)

Chemical Name
Furan-2-carboxamidine

hydrochloride
[3]

Synonym(s) 2-Furancarboximidamide HCl [3]

CAS Number 54610-69-4 [3]

Molecular Formula C₅H₇ClN₂O [3]

Molecular Weight 146.58 g/mol [3]

Melting Point 63-65 °C [3]

Boiling Point 220.1 °C at 760 mmHg [3]

InChIKey
BTQGDMLCRXCBGR-

UHFFFAOYSA-N
[3]

Molecular Structure:

Synthesis and Mechanistic Rationale
The most logical and established method for synthesizing amidines from a nitrile precursor is

the Pinner reaction.[4][5] This two-step process provides a controlled and efficient route to the

target compound from readily available 2-furonitrile.

Causality of Experimental Choices: The Pinner reaction is predicated on the activation of the

nitrile by an acid, followed by nucleophilic attack. The choice of anhydrous alcohol (e.g.,

ethanol) as the solvent and reactant is critical; in the presence of water, the reaction

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://www.sigmaaldrich.com/SG/en/product/aladdinscientific/alnh9a9eeb99
https://en.wikipedia.org/wiki/Pinner_reaction
https://www.organic-chemistry.org/namedreactions/pinner-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11718933?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


intermediate would readily hydrolyze to form an undesired ester. Gaseous hydrogen chloride is

used not only as the catalyst but also to form the stable, isolable intermediate salt, known as a

Pinner salt. The subsequent ammonolysis step displaces the alkoxy group to form the final,

highly stable amidinium salt.

Caption: Proposed two-step synthesis via the Pinner reaction.

Analytical Characterization Profile
While a publicly archived, fully assigned spectrum for Furan-2-carboxamidine hydrochloride is

not available, its characteristic spectral data can be reliably predicted based on extensive data

from analogous furan-2-carboxamide and other furan derivatives.[6][7][8]

Technique Predicted Spectral Features

¹H NMR

δ 9.0-9.5 ppm (broad singlet, 2H): Protons of the

-NH₂ group of the amidinium ion. δ 8.5-9.0 ppm

(broad singlet, 1H): Proton of the =NH group of

the amidinium ion. δ ~7.8 ppm (multiplet, 1H):

Furan ring proton at position 5 (H5). δ ~7.4 ppm

(multiplet, 1H): Furan ring proton at position 3

(H3). δ ~6.7 ppm (multiplet, 1H): Furan ring

proton at position 4 (H4).

¹³C NMR

δ ~160 ppm: Quaternary carbon of the

amidinium group (C=N). δ ~148 ppm: Furan ring

carbon at position 5 (C5). δ ~145 ppm: Furan

ring carbon at position 2 (C2). δ ~118 ppm:

Furan ring carbon at position 3 (C3). δ ~113

ppm: Furan ring carbon at position 4 (C4).

IR (cm⁻¹)

3100-3400 (broad): N-H stretching vibrations of

the primary and secondary amines in the

amidinium salt. ~1670 (strong): C=N stretching

vibration, characteristic of the imine/amidinium

functionality. 1580-1620 (medium): C=C

stretching of the furan ring. 1000-1100

(medium): C-O-C stretching of the furan ether

linkage.
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Applications in Drug Development and Design
The Furan Scaffold as a Versatile Bioisostere
In medicinal chemistry, the strategic replacement of one chemical group with another that

retains similar biological activity is known as bioisosteric replacement. The furan ring is a

classic non-classical bioisostere of the phenyl ring. This substitution can significantly improve a

drug candidate's profile by altering its solubility, lipophilicity, and metabolic stability while

preserving essential binding interactions.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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